Cas no 1806801-18-2 (3-Amino-4-(bromomethyl)-2-(difluoromethyl)pyridine-6-acetic acid)

• Product Name: 3-Amino-4-(bromomethyl)-2-(difluoromethyl)pyridine-6-acetic acid
• CAS No: 1806801-18-2
• MF: C₉H₉BrF₂N₂O₂
• MW: 295.080768346787
• CID: 4857710
• Update Time: 2025-05-19

3-Amino-4-(bromomethyl)-2-(difluoromethyl)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(bromomethyl)-2-(difluoromethyl)pyridine-6-acetic acid

• Inchi： 1S/C9H9BrF2N2O2/c10-3-4-1-5(2-6(15)16)14-8(7(4)13)9(11)12/h1,9H,2-3,13H2,(H,15,16)
• InChI Key： BEPWOQBVQQXRKW-UHFFFAOYSA-N
• SMILES： BrCC1=CC(CC(=O)O)=NC(C(F)F)=C1N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 0.9
• Topological Polar Surface Area: 76.2

Additional information on 3-Amino-4-(bromomethyl)-2-(difluoromethyl)pyridine-6-acetic acid

Professional Introduction to 3-Amino-4-(bromomethyl)-2-(difluoromethyl)pyridine-6-acetic Acid (CAS No. 1806801-18-2)

3-Amino-4-(bromomethyl)-2-()pyridine-6-acetic acid, with the CAS number 1806801-18-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic ring structure that is widely recognized for its diverse biological activities and pharmacological potential. The presence of multiple functional groups, including an amino group, a bromomethyl group, and a difluoromethyl group, makes this molecule a versatile intermediate in the synthesis of various bioactive molecules.

The amino group at the 3-position of the pyridine ring introduces basic properties to the molecule, enabling interactions with acidic moieties in biological systems. This feature is particularly valuable in drug design, where the optimization of charge distribution and solubility is crucial for achieving desired pharmacokinetic profiles. The bromomethyl group at the 4-position provides a reactive site for further functionalization through nucleophilic substitution reactions. This reactivity allows chemists to introduce additional substituents or link this compound to other molecular frameworks, expanding its utility in synthetic pathways.

The difluoromethyl group at the 2-position is a key feature that enhances the metabolic stability and lipophilicity of the compound. Fluorine atoms are known to influence the electronic properties of molecules, often increasing their binding affinity to biological targets. In recent years, there has been a surge in research focusing on fluorinated compounds due to their improved pharmacological properties, including enhanced bioavailability and prolonged half-life. The incorporation of difluoromethyl groups has been particularly effective in designing drugs that exhibit higher potency and selectivity.

In the realm of medicinal chemistry, 3-amino-4-(bromomethyl)-2-()pyridine-6-acetic acid serves as a valuable building block for the development of novel therapeutic agents. Its structural features make it an ideal candidate for generating derivatives with tailored biological activities. For instance, researchers have explored its potential in designing kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The bromomethyl group allows for easy conjugation with ATP-mimicking molecules or other kinase inhibitors, facilitating the development of targeted therapies.

Recent studies have highlighted the compound's role in addressing neurological disorders. The pyridine core is frequently found in drugs designed to interact with neurotransmitter receptors, making it a promising scaffold for neuroactive compounds. The combination of an amino group and a difluoromethyl group enhances binding interactions with specific receptor sites, potentially leading to more effective treatments for conditions such as Alzheimer's disease and Parkinson's disease. Furthermore, the acetic acid moiety at the 6-position provides a site for further derivatization, allowing chemists to fine-tune solubility and metabolic profiles.

The pharmaceutical industry has also leveraged this compound in the development of antiviral agents. The unique electronic environment created by the presence of multiple substituents makes it an attractive candidate for interfering with viral replication mechanisms. Researchers have investigated its potential as a precursor for synthesizing compounds that inhibit viral proteases or polymerases, which are essential enzymes for viral replication. Such inhibitors could offer novel therapeutic strategies against emerging viral pathogens.

Synthetic methodologies involving 3-amino-4-(bromomethyl)-2-()pyridine-6-acetic acid have been refined over time to ensure high yields and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have enabled efficient introduction of additional functional groups onto the pyridine ring. These methods are crucial for producing complex derivatives without compromising structural integrity or biological activity.

The compound's versatility extends beyond pharmaceutical applications; it has also found utility in materials science and agrochemical research. Its ability to undergo selective functionalization makes it a valuable intermediate in synthesizing advanced materials with specific electronic properties. Additionally, researchers have explored its use in developing novel pesticides by incorporating it into molecules that target insect nervous systems.

In conclusion, 3-amino-4-(bromomethyl)-2-()pyridine-6-acetic acid (CAS No. 1806801-18-2) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features and reactivity make it an indispensable tool in drug discovery and development. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an even greater role in advancing chemical biology and medicine.